2-Diethoxyphosphorylethylbenzene
Cat. No. B1598262
Key on ui cas rn:
54553-21-8
M. Wt: 242.25 g/mol
InChI Key: WEXGRJPJMNUCMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[P:10]([O:11][CH2:12][CH3:13])([O:14][CH2:15][CH3:16])[O:17][CH2:18][CH3:19].[c:1]1([CH2:7][CH2:8][Br:9])[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1([CH2:7][CH2:8][P:10]([O:11][CH2:12][CH3:13])([O:14][CH2:15][CH3:16])=[O:17])[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOP(OCC)OCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOP(=O)(CCc1ccccc1)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
